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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for tert-Butyl
methyl sulfide (CAS No. 6163-64-0). The information is compiled from Safety Data Sheets
(SDS) from various suppliers and established experimental guidelines to ensure a high level of
detail and accuracy for professionals in research and drug development.

Chemical and Physical Properties

tert-Butyl methyl sulfide is a colorless, highly flammable liquid with a characteristic stench.[1]
Its key physical and chemical properties are summarized in the table below for easy reference
and comparison.
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Property Value Source
Molecular Formula C5H12S [1]
Molecular Weight 104.2 g/mol [1]
Appearance Colorless liquid [11[2]
Odor Stench [11[3]
Boiling Point/Range 101 - 102 °C (214 - 216 °F) [1][2]14]
Flash Point -3°C (26.6 °F) [1][5]
Density 0.826 g/mL at 25 °C [11[2]
Water Solubility Insoluble [1]
Refractive Index n20/D 1.44 [2]

Hazard Identification and GHS Classification

tert-Butyl methyl sulfide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its flammability and its potential to cause irritation to the skin, eyes, and respiratory system.

[1][4][6]

GHS Classification Summary

Hazard Class Category Hazard Statement
- H225: Highly flammable liquid
Flammable liquids 2
and vapor
Skin irritation 2 H315: Causes skin irritation
L H319: Causes serious eye
Eye irritation 2A

irritation

Specific target organ toxicity -
single exposure (Respiratory 3

system)

H335: May cause respiratory

irritation
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Signal Word: Danger[1][4]
Hazard Pictograms:
e Flame (GHSO02)

o Exclamation Mark (GHSOQ7)

Toxicological Information

While specific acute toxicity data for tert-Butyl methyl sulfide is not readily available, the
primary toxicological concerns are its irritant effects.[1][7] There is no data available to suggest
that the substance is a germ cell mutagen, carcinogen, or reproductive toxicant.[1][4]

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[8]

Mechanism of Action and Signaling Pathways

There is currently no specific information available in the scientific literature detailing the
precise mechanism of action or the signaling pathways involved in the toxicological effects of
tert-Butyl methyl sulfide.

However, research on other sulfur-containing compounds offers some context. For instance,
hydrogen sulfide (H2S), a related gasotransmitter, is known to interact with various cellular
processes. It can modulate oxidative stress through pathways like the Keapl/Nrf2 system,
where it can induce the translocation of Nrf2 to the nucleus, leading to the expression of
antioxidant genes.[1] H2S can also influence mitochondrial function and cellular bioenergetics.
It's important to note that these are general mechanisms for sulfur compounds and have not
been specifically demonstrated for tert-Butyl methyl sulfide.

Experimental Protocols

The following sections detail standardized experimental protocols for assessing the skin and
eye irritation potential of chemicals like tert-Butyl methyl sulfide, based on OECD guidelines.
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Skin Irritation Testing (based on OECD Guideline 439: In
Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the
skin irritation potential of a substance.[9]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in 6-well plates in a
cell culture incubator (37°C / 5% CO2) for a specified period, typically overnight.[9]

o Application of Test Substance: A defined amount of the test substance (e.g., 30ul for liquids
or 25mg for solids) is applied directly to the surface of the RhE tissue.[9] Triplicate tissues
are used for each test substance, along with positive (e.g., 5% SDS) and negative (e.g.,
ultrapure water) controls.[9]

o Exposure and Post-Incubation: The tissues are exposed to the test substance for a defined
period (e.g., 60 minutes) in a cell culture incubator.[9] Following exposure, the tissues are
thoroughly rinsed to remove the test substance and then incubated in fresh medium for a
recovery period (e.g., 42 hours).[9]

 Viability Assessment: Tissue viability is determined using a cell viability assay, most
commonly the MTT assay.[9] In this assay, the viable cells metabolize the MTT dye into a
blue formazan salt, which is then extracted and quantified spectrophotometrically.[9]

o Classification: The substance is classified based on the mean tissue viability relative to the
negative control. If the mean viability is < 50%, the substance is classified as a skin irritant
(UN GHS Category 2).[9] If the viability is > 50%, it is considered non-irritant.[9]

Experimental Workflow for In Vitro Skin Irritation Testing
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Caption: Workflow for OECD TG 439 In Vitro Skin Irritation Test.
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Eye Irritation Testing (based on OECD Guideline 405:
Acute Eye Irritation/Corrosion)

This in vivo test is designed to determine the potential of a substance to cause eye irritation or
corrosion. A weight-of-evidence analysis and in vitro testing are strongly recommended before
considering in vivo studies to minimize animal testing.[1]

Methodology:

« Animal Selection and Preparation: Healthy, young adult albino rabbits are typically used.[1]
Both eyes of each animal are examined 24 hours before the test to ensure they are free from
defects.[1]

» Test Substance Administration: The test substance is instilled into the conjunctival sac of one
eye of the animal. The other eye remains untreated and serves as a control.[1]

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. Observations may continue for up to 21 days if irritation persists.[1] Ocular
lesions (cornea, iris, and conjunctivae) are graded according to a numerical scale.

» Classification: The classification of the substance's irritancy potential is based on the severity
and persistence of the observed ocular lesions.

Experimental Workflow for In Vivo Eye Irritation Testing
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Caption: Workflow for OECD TG 405 In Vivo Eye Irritation Test.
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Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to minimize the risks associated with tert-Butyl methyl

sulfide.

Safe Handling and Storage Recommendations

Aspect

Recommendation

Source(s)

Handling

- Keep away from heat, sparks,
open flames, and hot surfaces.
[1][4] - Use explosion-proof
electrical, ventilating, and
lighting equipment.[1][4] - Use
only non-sparking tools.[1][4] -
Take precautionary measures
against static discharge.[1][4] -
Avoid contact with skin and
eyes.[1][4] - Avoid breathing
vapor or mist.[4] - Use only
outdoors or in a well-ventilated

area.[1]

[1]14]

Storage

- Store in a well-ventilated
place.[1] - Keep container
tightly closed.[1][4] - Store in a
dry and cool place.[6] - Store

in a flammables area.[1]

[1]14]6]

Incompatible Materials

- Strong oxidizing agents.[1] -
Strong acids.[1] - Strong

bases.[1]

[1]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Source(s)

Eye Contact

- Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
[1] - Remove contact lenses, if
present and easy to do.
Continue rinsing.[1] - Get

medical attention.[1]

[1]

Skin Contact

- Take off immediately all
contaminated clothing.[1] -
Rinse skin with water or
shower.[1] - Wash off
immediately with soap and
plenty of water.[1] - Get
medical attention if irritation

develops or persists.[3]

[1]3]

Inhalation

- Remove person to fresh air
and keep comfortable for
breathing.[1] - If not breathing,
give artificial respiration.[1] -
Call a POISON CENTER or

doctor if you feel unwell.[1]

[1]

Ingestion

- Do NOT induce vomiting.[4] -
Never give anything by mouth
to an unconscious person.[4] -
Rinse mouth with water.[4] -

Consult a physician.[4]

[4]

Fire-Fighting and Accidental Release Measures
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Scenario Recommended Action Source(s)

- Use dry sand, dry chemical,
or alcohol-resistant foam to
) extinguish.[1] - Do NOT use a
Fire ) [1][4]
water jet.[4] - Wear self-
contained breathing apparatus

for firefighting if necessary.[4]

- Use personal protective
equipment.[4] - Remove all
sources of ignition.[4] - Ensure
adequate ventilation.[4] -
Prevent further leakage or
Accidental Release spillaqe if s-afe to do so.[4] - )
Contain spillage, and then
collect with non-combustible
absorbent material (e.g., sand,
earth, diatomaceous earth,
vermiculite) and place in a

container for disposal.[4]

Disposal Considerations

Waste from tert-Butyl methyl sulfide is classified as hazardous.[1] Dispose of contents and
container to an approved waste disposal plant in accordance with local, regional, and national
regulations.[1][9] Empty containers may retain product residue and can be dangerous.[1]

Conclusion

tert-Butyl methyl sulfide is a highly flammable liquid that poses a risk of skin, eye, and
respiratory irritation. This guide has summarized the key safety information and provided
detailed experimental workflows for assessing its irritant properties. Adherence to the
recommended handling, storage, and emergency procedures is essential for the safe use of
this chemical in a research and development setting. Further research is needed to elucidate
the specific toxicological mechanisms and potential signaling pathway interactions of this
compound.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.benchchem.com/product/b1345668?utm_src=pdf-body
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.hyphadiscovery.com/blog/metabolism-of-t-butyl-groups/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.benchchem.com/product/b1345668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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